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Compound of Interest

Compound Name: 2-Naphthonitrile

Cat. No.: B358459 Get Quote

Molecular Identity and Structure
2-Naphthonitrile, also known by its IUPAC name naphthalene-2-carbonitrile, is an organic

compound featuring a naphthalene core substituted with a nitrile functional group.[1] It is a key

building block in the synthesis of various pharmaceuticals, dyes, and other complex organic

molecules.[2]

Molecular Formula: C₁₁H₇N[3][4][5]

Molecular Weight: 153.18 g/mol [1][4]

The structure consists of a bicyclic aromatic naphthalene system with a cyano (-C≡N) group

attached to the second position (beta position) of the ring.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b358459?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sandmeyer_reaction
https://web.pdx.edu/~lutzr/NMR_chmshfts.pdf
http://orgsyn.org/demo.aspx?prep=cv5p0142
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthonitrile
http://www.lscollege.ac.in/sites/default/files/e-content/Sandmeyer_reaction_0.pdf
https://www.benchchem.com/product/b358459#2-naphthonitrile-molecular-structure-and-formula
https://www.benchchem.com/product/b358459#2-naphthonitrile-molecular-structure-and-formula
https://www.benchchem.com/product/b358459#2-naphthonitrile-molecular-structure-and-formula
https://www.benchchem.com/product/b358459#2-naphthonitrile-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b358459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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